Cas no 923166-48-7 (4-chloro-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide)

• Product Name: 4-chloro-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide
• CAS No: 923166-48-7
• MF: C₂₂H₁₆ClNO₅S
• MW: 441.884143829346
• CID: 5946855
• PubChem ID: 18568838
• Update Time: 2025-05-24

4-chloro-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide
• 4-chloro-N-[2-(4-methoxyphenyl)-4-oxochromen-6-yl]benzenesulfonamide
• 4-chloro-N-(2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide
• 4-chloro-N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]benzene-1-sulfonamide
• AKOS001956380
• 923166-48-7
• 4-chloro-N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]benzenesulfonamide
• F2211-0403

• Inchi： 1S/C22H16ClNO5S/c1-28-17-7-2-14(3-8-17)22-13-20(25)19-12-16(6-11-21(19)29-22)24-30(26,27)18-9-4-15(23)5-10-18/h2-13,24H,1H3
• InChI Key： VYWRSZNWRHETCL-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3OC(C4=CC=C(OC)C=C4)=CC(=O)C=3C=2)(=O)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 441.0437715g/mol
• Monoisotopic Mass: 441.0437715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 90.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids

Additional information on 4-chloro-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide

Comprehensive Overview of 4-chloro-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide (CAS No. 923166-48-7)

The compound 4-chloro-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide (CAS No. 923166-48-7) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a chromene core with a sulfonamide moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor, a topic frequently searched in academic and industrial circles due to its relevance in cancer therapy and other diseases.

One of the key features of this compound is its 4-methoxyphenyl group, which enhances its stability and bioavailability. This attribute aligns with current trends in drug design, where improving pharmacokinetic properties is a major focus. The 4-chloro substitution further contributes to its reactivity, making it a versatile intermediate in synthetic chemistry. These characteristics have led to a surge in queries about its synthesis methods and mechanism of action, reflecting the growing demand for detailed scientific data.

In recent years, the compound has been studied for its potential role in anti-inflammatory and antioxidant applications, topics that resonate with health-conscious audiences. The integration of chromene derivatives in nutraceuticals and cosmeceuticals has also sparked interest, as consumers increasingly seek natural and synthetic alternatives for wellness. This aligns with popular searches on bioactive compounds and their benefits, further highlighting the relevance of 923166-48-7 in contemporary research.

From a technical perspective, the compound's sulfonamide group is noteworthy due to its prevalence in FDA-approved drugs. This has led to discussions about its structure-activity relationship (SAR), a hot topic in medicinal chemistry. Researchers often explore how modifications to the benzene-sulfonamide segment can influence biological activity, a question frequently posed in academic forums and search engines. The compound's CAS No. 923166-48-7 serves as a critical identifier in these studies, ensuring accurate data retrieval and collaboration.

Another area of interest is the compound's potential in green chemistry applications. With sustainability being a global priority, scientists are investigating eco-friendly synthesis routes for 4-chloro-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide. Queries about solvent-free reactions and catalytic efficiency are common, reflecting the shift toward environmentally responsible practices. This compound's adaptability to such methods could position it as a model for future innovations.

In summary, 4-chloro-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide (CAS No. 923166-48-7) represents a multifaceted molecule with broad scientific appeal. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in fields like drug discovery, material science, and sustainable chemistry. As interest in these areas continues to grow, this compound is likely to remain a focal point for innovation and exploration.